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Compound of Interest

Compound Name: N-Nitroso-N-ethylaniline

Cat. No.: B014700

This guide provides essential safety and logistical information for the handling and disposal of
N-Nitroso-N-ethylaniline, tailored for researchers, scientists, and drug development
professionals. The following procedural guidance is designed to ensure the safe execution of
laboratory operations involving this compound.

Hazard Identification and Risk Assessment
N-Nitroso-N-ethylaniline is a hazardous chemical with the following classifications:
e Flammable Liquid: It is a highly flammable liquid and vapor.[1]

e Health Hazards:

[¢]

Suspected of causing genetic defects.[1]

o

Causes serious eye irritation.[1]

o

Harmful if swallowed.[2]

[¢]

May cause cancer.[2]

[¢]

Classified as a carcinogen by the Environmental Protection Agency.[3]

A thorough risk assessment should be conducted before any handling of this substance to
identify specific hazards and implement appropriate control measures.
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Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling N-Nitroso-N-

ethylaniline to minimize exposure.

PPE Category

Specification

Citation(s)

Hand Protection

Wear chemical protective
gloves (e.g., PVC). For
prolonged contact, use gloves
with a protection class of 5 or
higher. For brief contact, a
class of 3 or higher is

recommended.

[2]

Eye Protection

Wear safety glasses with side
shields or chemical goggles.
Tightly fitting safety goggles
are also recommended.

[2]141[5]

Skin and Body

Wear Tyvek-type disposable
protective clothing or
disposable Tyvek-type sleeves
taped to gloves. A full-sleeves

apron is also advised.

[416]1[7]

Respiratory

For weighing and diluting neat
chemical, use a NIOSH-
approved half-face respirator
with a combination filter
cartridge for organic vapors,
acid gas, and HEPA. A self-
contained breathing apparatus

may also be necessary.

[4]16]

Operational Plan: Step-by-Step Handling

Procedures
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This section outlines the procedural workflow for the safe handling of N-Nitroso-N-ethylaniline

from preparation to disposal.

3.1. Preparation and Engineering Controls

Ventilation: Always handle N-Nitroso-N-ethylaniline in a well-ventilated area, preferably
within a chemical fume hood with local and general ventilation.[8][9]

Ignition Sources: Before handling, ensure the work area is free of all ignition sources,
including open flames, sparks, and hot surfaces. Prohibit smoking in the vicinity.[1][8]

Electrostatic Discharge: Take precautionary measures against static discharge by grounding
equipment.[1]

Emergency Equipment: Ensure that an emergency shower, eyewash station, and
appropriate fire extinguishing media (CO2, dry chemical powder, or alcohol-resistant foam)
are readily accessible.[1]

3.2. Handling the Chemical

Personal Protective Equipment: Don the appropriate PPE as specified in the table above.

Handling: Open and handle the container with care to avoid splashes or aerosol generation.

[1]

Personal Contact: Avoid all personal contact with the substance, including inhalation of
vapors.[2]

Hygiene: Wash hands thoroughly with soap and water before breaks and at the end of work.
[1] Do not eat, drink, or store food in the handling area.[8]

3.3. Storage

Container: Keep the container tightly sealed when not in use.[1][8]

Location: Store in a cool, dry, and well-ventilated location, away from heat and direct
sunlight.[1][8] A refrigerator is recommended for storage.[6][7]
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e Incompatibilities: Avoid contact with oxidizing agents, acids, acid chlorides, and acid
anhydrides.[2]

Emergency and Disposal Plan

4.1. Spill Response

o Evacuation and Isolation: In case of a spill, immediately evacuate the area and remove all
ignition sources.[6][7] Isolate the spill or leak area for at least 50 meters (150 feet) for liquids.

[6]7]

e Containment: Use absorbent, non-combustible materials such as sand, diatomite, or
universal binders to contain the spill.[1]

o Collection: Carefully collect the absorbed material and place it into a sealed, vapor-tight
plastic bag for disposal.[6][7]

o Decontamination: Decontaminate the spill area by washing with 60-70% ethanol followed by
a thorough wash with soap and water.[6][7]

4.2. First Aid Measures
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Exposure Route First Aid Procedure Citation(s)

Immediately flush eyes with
plenty of fresh running water

Eye Contact for at least 15 minutes, [2][6]
keeping eyelids open. Seek

immediate medical attention.

Immediately remove all
contaminated clothing and
flood the affected skin with
Skin Contact water. Wash the area [61[7]
thoroughly with soap and
water. Seek immediate medical

attention.

Move the individual to fresh air.

If breathing is difficult, provide
Inhalation artificial respiration or oxygen. [41[6]

Seek immediate medical

attention.

DO NOT induce vomiting. If
) the person is conscious, rinse
Ingestion _ _ [71[8]
their mouth with water. Seek

immediate medical attention.

4.3. Disposal Plan

» Waste Classification: N-Nitroso-N-ethylaniline and any contaminated materials must be
treated as hazardous waste.[2]

» Disposal: Dispose of the waste in accordance with all applicable local, state, and federal
regulations.[1][2] Do not allow the substance to enter drains, surface water, or ground water.

[1]

o Container Disposal: Empty containers should be punctured to prevent reuse and disposed of
as hazardous waste.[2]
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Experimental Workflow Diagram

The following diagram illustrates the logical workflow for safely handling N-Nitroso-N-
ethylaniline in a laboratory setting.
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Workflow for Safe Handling of N-Nitroso-N-ethylaniline.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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n-nitroso-n-ethylaniline]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b014700?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

